N1-(2-ethylphenyl)-N2-((1-isopropylpiperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-(2-ethylphenyl)-N-[(1-propan-2-ylpiperidin-4-yl)methyl]oxamide
• InChI: InChI=1S/C19H29N3O2/c1-4-16-7-5-6-8-17(16)21-19(24)18(23)20-13-15-9-11-22(12-10-15)14(2)3/h5-8,14-15H,4,9-13H2,1-3H3,(H,20,23)(H,21,24)
• InChI Key: GUZRYKCUSCQQIS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C(=O)NCC2CCN(CC2)C(C)C
• Molecular Formula: C19H29N3O2
• Molecular Weight: 331.5 g/mol

Description

N1-(2-ethylphenyl)-N2-((1-isopropylpiperidin-4-yl)methyl)oxalamide, also known as EIPICOX, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. EIPICOX is a white crystalline powder that is soluble in organic solvents and exhibits promising pharmacological properties.

Scientific Research Applications

Novel Synthetic Approaches

• Acid-Catalyzed Rearrangement for Synthesis of Oxalamides : A novel synthetic approach has been developed for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, which could potentially be applied to the synthesis of related compounds like N1-(2-ethylphenyl)-N2-((1-isopropylpiperidin-4-yl)methyl)oxalamide. This method offers a high-yielding and operationally simple pathway, providing new avenues for the synthesis of anthranilic acid derivatives and oxalamides (Mamedov et al., 2016).

Pharmacological Applications

• Orexin Receptor Antagonists for Sleep Promotion : Research on orexin receptor antagonists, which are structurally similar, indicates their potential in modulating sleep and wakefulness, with implications for treating insomnia and related disorders. This research provides a foundational understanding of how structurally related compounds might influence neurochemical pathways (Dugovic et al., 2009).

Materials Science and Molecular Design

• Promotion of Antiferromagnetic Exchange in Copper Complexes : Studies have shown how structural modifications, like those in oxalamide and related ligands, can significantly influence the magnetic properties of multinuclear copper complexes. This research underscores the potential of N1-(2-ethylphenyl)-N2-((1-isopropylpiperidin-4-yl)methyl)oxalamide in designing materials with specific magnetic properties (Weheabby et al., 2018).